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Compound of Interest

Compound Name: 1,4,5-Trinitronaphthalene

Cat. No.: B1606902

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,4,5-trinitronaphthalene, a powerful but
historically significant nitrated aromatic compound. As a Senior Application Scientist, this
document synthesizes critical technical data with practical insights into its properties, synthesis,
and handling, designed to be a valuable resource for professionals in the chemical sciences.

Introduction and Identification

1,4,5-Trinitronaphthalene is a high-explosive compound that belongs to the family of
trinitronaphthalenes. Historically, these compounds saw limited use as secondary explosives,
often in mixtures for applications such as grenade fillings.[1] Their utility was largely tied to the
availability of naphthalene from coal tar.[1] Today, their use is infrequent.[1]

A crucial point of clarification for researchers is the distinction between isomers. Commercially
available trinitronaphthalene is typically a mixture of the 1,3,5-, 1,4,5-, and 1,3,8-isomers.[1]
The precise ratio of these isomers is dependent on the nitrating agent and reaction conditions
used during synthesis.[1]

Chemical Identification:

While a general CAS number for unspecified trinitronaphthalene isomers is 55810-17-8, and
the specific CAS number for 1,3,5-trinitronaphthalene is 2243-94-9, a dedicated CAS registry
number for 1,4,5-trinitronaphthalene is not readily found in major chemical databases such as
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PubChem and the Chemical Abstracts Service registry.[2][3] This is an important consideration
for procurement and regulatory compliance.

Physicochemical and Explosive Properties

The properties of 1,4,5-trinitronaphthalene are dominated by its highly nitrated aromatic
structure, leading to its energetic nature. While some physicochemical data for the pure isomer
is elusive in the literature, its explosive properties have been investigated.

Property Value Source
Molecular Formula C10HsN30e [2][4]
Molecular Weight 263.16 g/mol [3]
Appearance Pr?lrt of a brownish crystalline o
mixture

Melting Point Mixture melts at 115 °C [1]
Velocity of Detonation (VOD) 6.27 km/s [1]
Detonation Pressure 19.32 GPa [1]
Impact Reactivity (Drop 9.52 o

Energy)

Electric Spark Sensitivity

Theoretical: 9.25 cal,

Experimental: 10.97 cal

[1]

Oxygen Balance

-100.3% (for the isomeric

mixture)

[1]

Deflagration Point

350 °C (for the isomeric

mixture)

[1]

Synthesis of 1,4,5-Trinitronaphthalene

The synthesis of 1,4,5-trinitronaphthalene is achieved through the progressive nitration of
naphthalene. This is a multi-step process that typically results in a mixture of isomers,
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necessitating separation to obtain the pure 1,4,5-isomer. The causality behind this pathway lies
in the directing effects of the nitro groups on the aromatic ring during electrophilic substitution.

Conceptual Synthesis Pathway:

3 . HNO3 / H2SO4 Mixture of 1,5- and ‘uming ) Mixture of 1,3,5-, 1,4,5-, ¥ I -
Naphthalene 1-Nitronaphthalene 1,8-Dinitronaphthalene and 1,3,8-Trinitronaphthalene Isolation & Purification 1,4,5-Trinitronaphthalene

Click to download full resolution via product page
Caption: Conceptual workflow for the synthesis of 1,4,5-Trinitronaphthalene.
Step-by-Step Methodology:
Step 1: Synthesis of 1-Nitronaphthalene

The initial step involves the mononitration of naphthalene. This reaction must be carefully
controlled to minimize the formation of dinitrated byproducts.

e Protocol:
o Dissolve naphthalene in a suitable solvent, such as glacial acetic acid.

o Prepare a nitrating mixture of concentrated nitric acid and sulfuric acid, keeping the
temperature low to control the reaction rate.

o Slowly add the nitrating mixture to the naphthalene solution while maintaining a controlled
temperature.

o After the addition is complete, allow the reaction to proceed until completion.

o The product, 1-nitronaphthalene, can be isolated by precipitation in water and subsequent

filtration.

Step 2: Synthesis of Dinitronaphthalene Isomers
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The nitration of 1-nitronaphthalene yields a mixture of 1,5- and 1,8-dinitronaphthalene.[1] The
ratio of these isomers is influenced by the specific nitrating agent and reaction conditions.[1]

e Protocol:

o 1-Nitronaphthalene is treated with a stronger nitrating mixture, typically mixed nitric and
sulfuric acids.

o The reaction is carried out at a slightly elevated temperature compared to the

mononitration.

o The resulting mixture of dinitronaphthalene isomers is then isolated. These isomers are
soluble in benzene, xylene, and acetone.[1]

Step 3: Synthesis of Trinitronaphthalene Isomers

The final nitration step to produce trinitronaphthalenes requires more forcing conditions due to

the deactivating effect of the existing nitro groups.
e Protocol:

o The mixture of dinitronaphthalenes is treated with a very strong nitrating agent, such as

fuming nitric acid and oleum (fuming sulfuric acid).
o This reaction is conducted at an elevated temperature to drive the substitution.

o The resulting product is a mixture of trinitronaphthalene isomers, including 1,4,5-

trinitronaphthalene.
Step 4: Isolation and Purification of 1,4,5-Trinitronaphthalene

This is a critical and often challenging step. The separation of the isomers typically relies on
techniques such as fractional crystallization or chromatography, exploiting slight differences in
their physical properties. A detailed, publicly available protocol for the specific isolation of 1,4,5-
trinitronaphthalene is not readily found, and would likely be considered proprietary

information in a manufacturing context.
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Applications and Limitations

The primary application of 1,4,5-trinitronaphthalene has been as a secondary explosive.[1] Its
key characteristics for this role include its high density and relative thermal stability. However, it
is considered difficult to detonate on its own and was therefore often used in combination with
other compounds in explosive formulations, such as in grenade fillings.[1]

The use of trinitronaphthalenes has largely been superseded by more modern explosives that
offer better performance, safety profiles, and more straightforward synthesis of pure
compounds.

Safety, Handling, and Reactivity

As a Senior Application Scientist, it is imperative to emphasize the significant hazards
associated with 1,4,5-trinitronaphthalene and its isomers.

Explosive Hazard:

 Trinitronaphthalenes are classified as Division 1.1 Explosives, meaning they have a mass
explosion hazard.[2]

e They may explode when exposed to heat or fire.[2] The primary hazard is the blast from an
instantaneous explosion.[2]

¢ In the event of a fire involving a large quantity of this material, it may explode and throw
fragments up to 1600 meters (1 mile) or more.[2]

Reactivity:
 Trinitronaphthalenes are strong oxidizing agents.[2]

e They can react vigorously and potentially detonate if mixed with reducing agents, including
hydrides, sulfides, and nitrides.[2]

e Aromatic nitro compounds can explode in the presence of a base, such as sodium hydroxide
or potassium hydroxide, even in the presence of water or organic solvents.[2]

Handling and Personal Protective Equipment (PPE):

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1606902?utm_src=pdf-body
https://www.researchgate.net/figure/Structures-of-nitro-naphthalenes_fig13_239736761
https://www.researchgate.net/figure/Structures-of-nitro-naphthalenes_fig13_239736761
https://www.benchchem.com/product/b1606902?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Trinitronaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/Trinitronaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/Trinitronaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/Trinitronaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/Trinitronaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/Trinitronaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/Trinitronaphthalene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 All work with trinitronaphthalenes should be conducted in a specialized, controlled
environment designed for handling explosive materials.

» Eliminate all ignition sources (sparks, flames, static discharge) from the work area.
 All equipment must be properly grounded.

o Personnel should wear appropriate PPE, including flame-retardant lab coats, safety glasses,
and gloves. In situations with a risk of inhalation of dust, a respirator may be necessary.

Emergency Procedures:

o Spill: In the event of a spill, the area should be immediately isolated for at least 500 meters
(1/3 mile) in all directions. For a large spill, an initial evacuation of 800 meters (1/2 mile) in all
directions should be considered.[2] Do not touch or walk through spilled material. Cleanup
should only be performed by specialists in explosive materials.[2]

» Fire: Do not attempt to fight a fire that has reached the cargo; the risk of explosion is too
great. The area should be cleared for at least 1600 meters (1 mile) in all directions, and the
material should be allowed to burn.[2]

Conclusion

1,4,5-Trinitronaphthalene is a potent energetic material with a rich history in the field of
explosives. While its direct application has diminished, the study of its synthesis and properties
provides valuable insights into the chemistry of nitrated aromatic compounds. For researchers
and scientists, a thorough understanding of its isomeric nature and the significant safety
precautions required for its handling is paramount. This guide serves as a foundational
resource for navigating the technical complexities of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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